Cas no 16709-66-3 (Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester)

• Product Name: Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester
• CAS No: 16709-66-3
• MF: C₁₆H₉ClO₄
• MW: 300.69326376915
• CID: 1347372
• PubChem ID: 901731
• Update Time: 2025-04-20

Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-, 2-oxo-2H-1-benzopyran-4-yl ester
• STK321288
• CCG-345464
• 2-oxo-2H-chromen-4-yl 4-chlorobenzoate
• (2-oxochromen-4-yl) 4-chlorobenzoate
• 16709-66-3
• AKOS003239834
• AI-981/36563021

• Inchi： 1S/C16H9ClO4/c17-11-7-5-10(6-8-11)16(19)21-14-9-15(18)20-13-4-2-1-3-12(13)14/h1-9H
• InChI Key： GMMXPMRMPVVJES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OC1=CC(=O)OC2C=CC=CC=21

Computed Properties

• Exact Mass: 300.01897
• Monoisotopic Mass: 300.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6